Cas no 954659-03-1 (2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 954659-03-1
• MF: C₂₁H₁₉ClN₂O₄S₂
• MW: 462.969561815262
• CID: 6515299
• Update Time: 2025-10-28

2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• 2-(4-chlorophenoxy)-N-(2-thiophen-2-ylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)acetamide

• Inchi： 1S/C21H19ClN2O4S2/c22-17-4-7-19(8-5-17)28-14-20(25)23-18-6-3-15-9-10-24(13-16(15)12-18)30(26,27)21-2-1-11-29-21/h1-8,11-12H,9-10,13-14H2,(H,23,25)
• InChI Key： QTSKRKHHTDXTCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(C1SC=CC=1)(=O)=O)C2)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

2-(4-Chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 954659-03-1)

The compound 2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide, identified by the CAS registry number 954659-03-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrahydroisoquinoline core, a sulfonyl group attached to a thiophene ring, and a phenoxy substituent with a chlorine atom. The combination of these structural elements makes it a promising candidate for advanced chemical research and development.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in the synthesis of bioactive molecules. Researchers have demonstrated that the tetrahydroisoquinoline moiety serves as an excellent scaffold for the development of drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. The sulfonyl group attached to the thiophene ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The phenoxy group with a chlorine substituent further contributes to the compound's stability and reactivity. This feature has been exploited in recent synthetic strategies to create novel materials with enhanced mechanical and thermal properties. For instance, studies published in leading chemistry journals have shown that derivatives of this compound can be used as precursors for high-performance polymers and coatings.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only streamlines the production process but also reduces the environmental footprint associated with traditional synthetic methods.

The physical and chemical properties of CAS No. 954659-03-1 have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's molecular conformation and reactivity under different conditions. For example, computational modeling has revealed that the molecule exhibits favorable pharmacokinetic profiles, making it suitable for oral administration in drug delivery applications.

One of the most exciting developments involving this compound is its application in catalytic processes. Researchers have discovered that when used as a ligand in transition metal-catalyzed reactions, it significantly enhances the efficiency and selectivity of these reactions. This has opened up new avenues for its use in industrial chemical processes, particularly in the production of fine chemicals and agrochemicals.

In conclusion, 2-(4-chlorophenoxy)-N-2-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 954659-03-1) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with cutting-edge synthetic methods and advanced characterization techniques, positions it as a key player in future innovations in chemistry and pharmacology.